Cas no 1806776-23-7 (6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1806776-23-7
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• CID: 4919891
• Update Time: 2025-06-13

6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5NO/c8-6(9)3-1-2-4(14)5(13-3)7(10,11)12/h1-2,6,14H
• InChI Key： JZWXWQSRNYRQTH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)F)N=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine

6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine: A Promising Compound in Medicinal Chemistry

6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1806776-23-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, hydroxyl, and trifluoromethyl substituents, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The difluoromethyl group in 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine is known for its ability to modulate the reactivity and stability of the molecule. This group can influence the compound's metabolic profile and bioavailability, making it an attractive feature for drug design. The presence of the hydroxyl group adds to the compound's polarity and can enhance its solubility in aqueous environments, which is crucial for its biological activity. The trifluoromethyl substituent, on the other hand, is known for its electron-withdrawing properties and can significantly affect the electronic structure of the molecule, influencing its reactivity and binding affinity to biological targets.

Recent studies have explored the potential of 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine a promising candidate for developing anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings suggest that 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine have also been studied extensively. Its unique chemical structure contributes to favorable absorption, distribution, metabolism, and excretion (ADME) properties. In vivo studies have shown that this compound has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity in animal models, which is a critical factor for its potential use in clinical settings.

One of the challenges in drug development is overcoming resistance mechanisms that can develop over time. 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine has shown promise in this regard as well. Studies have demonstrated that this compound can bypass certain resistance mechanisms by targeting multiple pathways simultaneously. This multifaceted approach may help to prevent or delay the onset of resistance, enhancing its therapeutic efficacy.

The synthesis of 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine has been optimized to improve yield and purity. Various synthetic routes have been explored, including transition-metal-catalyzed reactions and nucleophilic substitution reactions. These methods have enabled researchers to produce high-quality samples for further testing and development.

In conclusion, 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1806776-23-7) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future clinical trials and potential commercialization.